Cas no 201290-43-9 (1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide)

• Product Name: 1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide
• CAS No: 201290-43-9
• MF: C₁₂H₁₃IN₂O
• MW: 328.148895025253
• CID: 4633642
• Update Time: 2025-06-11

1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 1-(4-ACETYLPHENYL)-3-METHYL-1H-IMIDAZOL-3-IUM IODIDE
• 1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide

• Inchi： 1S/C12H13N2O.HI/c1-10(15)11-3-5-12(6-4-11)14-8-7-13(2)9-14;/h3-9H,1-2H3;1H/q+1;/p-1
• InChI Key： CHYPYVGDMNENSS-UHFFFAOYSA-M
• SMILES： C[N+]1C=CN(C2C=CC(C(=O)C)=CC=2)C=1.[I-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide

Professional Introduction to 1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide (CAS No. 201290-43-9)

1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide, with the chemical identifier CAS No. 201290-43-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This zwitterionic salt, featuring an imidazole core, has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound's synthesis and characterization have been subjects of extensive research, leading to a deeper understanding of its reactivity and utility in various chemical transformations.

The imidazole ring in 1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide serves as a versatile scaffold, enabling a wide range of modifications that can fine-tune its biological activity. The presence of an acetyl group at the para position of the phenyl ring and a methyl substituent at the 3-position of the imidazole moiety contributes to its distinct electronic and steric properties. These features make it a valuable building block for the design of novel molecules with potential therapeutic benefits.

In recent years, there has been growing interest in the development of imidazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have shown that imidazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The zwitterionic nature of 1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide enhances its solubility and bioavailability, making it an attractive candidate for further exploration in drug formulation.

One of the most compelling aspects of this compound is its potential as a ligand in coordination chemistry. The imidazole nitrogen atoms can act as coordination sites for metal ions, leading to the formation of stable complexes with applications in catalysis and material science. Additionally, the acetyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The synthesis of 1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide involves a multi-step process that requires careful control of reaction conditions. The starting materials typically include phenylacetic acid derivatives and appropriate imidazole precursors. The reaction sequence often involves condensation reactions followed by salt formation to yield the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent research has highlighted the importance of understanding the structural determinants that influence the biological activity of imidazole derivatives. Computational studies have been instrumental in predicting how modifications to the core scaffold can affect binding affinity and selectivity. These insights have guided experimental efforts to optimize lead compounds for clinical development.

The pharmacological profile of 1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide has been investigated through both in vitro and in vivo studies. Initial findings suggest that this compound exhibits promising activity against certain disease models, although further research is needed to fully elucidate its mechanism of action. The ability to modulate its structure allows for the exploration of multiple therapeutic pathways, making it a versatile tool for drug discovery.

In conclusion, 1-(4-acetylphenyl)-3-methyl-1H-imidazol-3-ium iodide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and behavior, this compound is poised to play an increasingly important role in the development of next-generation medicines.